Cas no 4336-20-3 (dimethyl1,6-hexanedicarboxylate)

• Product Name: dimethyl1,6-hexanedicarboxylate
• CAS No: 4336-20-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 928914
• PubChem ID: 286462
• Update Time: 2025-05-23

dimethyl1,6-hexanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl1,6-hexanedicarboxylate
• cis-1,2-Cyclohexandicarbonsaeuremethylester
• Cyclohexan-1,2-dicarbonsaeure-dimethylester
• cyclohexane-1,2-dicarboxylic acid dimethyl ester
• dimethyl 1,2-cyclohexanedicarboxylate
• Dimethyl-1,2-cyclohexanedicarboxylate
• Nsc401685
• Dimethyl cis-hexahydrophthalate
• NSC250349
• NSC-408338
• TRANS-1, DIMETHYL ESTER
• 3205-35-4
• NSC-250349
• NSC144650
• AMY31458
• DS-007504
• cis-1,2-Cyclohexanedicarboxylic Acid Dimethyl Ester
• DTXSID60937520
• A1696
• D3691
• DB-043757
• A811005
• NSC408338
• dimethyl cyclohexane-1,2-dicarboxylate
• SY057499
• 1,2-dimethyl cyclohexane-1,2-dicarboxylate
• MFCD21602391
• Dimethyl trans-1,2-Cyclohexanedicarboxylate
• NSC-144650
• NSC-401685
• 4336-20-3
• LS-13848
• D3702
• SCHEMBL272354
• 1,2-Cyclohexanedicarboxylic acid, dimethyl ester
• hexahydrophthalic acid-di-methylester
• trans-1,2-Cyclohexanedicarboxylic Acid Dimethyl Ester

• MDL： MFCD08272130
• Inchi： 1S/C10H16O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h7-8H,3-6H2,1-2H3
• InChI Key： AIACXWOETVLBIA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on dimethyl1,6-hexanedicarboxylate

Dimethyl 1,6-Hexanedicarboxylate (CAS No. 4336-20-3): A Comprehensive Overview

Dimethyl 1,6-hexanedicarboxylate, identified by the CAS registry number 4336-20-3, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of dicarboxylic acid esters, specifically derived from hexanedioic acid (adipic acid) and methanol. Its chemical structure consists of a six-carbon chain with two ester groups at the terminal positions, making it a symmetric molecule. The compound is widely recognized for its role as an intermediate in the synthesis of polyesters and other high-performance polymers.

Recent advancements in polymer chemistry have highlighted the potential of dimethyl 1,6-hexanedicarboxylate in the development of bio-based materials. Researchers have explored its use in creating biodegradable plastics, which are increasingly sought after due to global concerns over environmental sustainability. For instance, studies published in Macromolecules and Biomacromolecules have demonstrated how this compound can be incorporated into poly(lactic acid) (PLA) blends to enhance mechanical properties while maintaining biodegradability. This dual functionality makes it a valuable asset in the green chemistry sector.

In addition to its role in polymer synthesis, dimethyl 1,6-hexanedicarboxylate has found applications in the pharmaceutical industry as a precursor for drug delivery systems. Its ability to form self-assembled structures has been leveraged to create nanocarriers for targeted drug delivery. A study published in Nano Letters revealed that when combined with specific surfactants, this compound can form stable micelles capable of encapsulating hydrophobic drugs. This innovation has significant implications for improving drug efficacy and reducing side effects.

The chemical synthesis of dimethyl 1,6-hexanedicarboxylate typically involves the esterification of adipic acid with methanol under acidic catalysis. This reaction is highly efficient and scalable, making it suitable for industrial production. The compound is also amenable to further functionalization, allowing chemists to tailor its properties for specific applications. For example, researchers have explored the introduction of hydrophilic groups to enhance its solubility in aqueous media, which is crucial for applications in pharmaceuticals and coatings.

From an environmental perspective, the biodegradability of dimethyl 1,6-hexanedicarboxylate has been a focal point of recent research. Studies conducted by the European Chemicals Agency (ECHA) indicate that under controlled conditions, this compound undergoes rapid degradation by microbial action. This characteristic aligns with global efforts to reduce plastic pollution and promote circular economy practices. As a result, industries are increasingly adopting this compound as a sustainable alternative to traditional petroleum-based materials.

In terms of safety and handling, dimethyl 1,6-hexanedicarboxylate is classified as a non-hazardous substance under most regulatory frameworks. However, it is recommended to handle it with standard precautions typical for organic compounds, including proper ventilation and personal protective equipment (PPE). Occupational exposure limits (OELs) have been established by regulatory bodies such as OSHA and NIOSH to ensure worker safety during manufacturing and processing.

The market demand for dimethyl 1,6-hexanedicarboxylate has seen steady growth over the past decade, driven by its diverse applications across multiple sectors. Key drivers include the increasing adoption of bio-based materials and the demand for advanced drug delivery systems. According to market research firms like Grand View Research and Mordor Intelligence, this growth trajectory is expected to continue due to ongoing innovations in polymer science and pharmaceutical technology.

In conclusion, dimethyl 1,6-hexanedicarboxylate (CAS No. 4336-20-3) stands out as a multifaceted compound with immense potential across various industries. Its role as an intermediate in polymer synthesis, coupled with its emerging applications in green chemistry and drug delivery systems, underscores its importance in modern material science. As research continues to uncover new functionalities and applications for this compound, it is poised to play an even greater role in shaping sustainable technologies for the future.